Cas no 1780005-64-2 (Benzenepropanoic acid, 3-bromo-α,α-difluoro-)

• Product Name: Benzenepropanoic acid, 3-bromo-α,α-difluoro-
• CAS No: 1780005-64-2
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 5291892
• Update Time: 2025-11-05

Benzenepropanoic acid, 3-bromo-α,α-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-bromo-α,α-difluoro-

• Inchi： 1S/C9H7BrF2O2/c10-7-3-1-2-6(4-7)5-9(11,12)8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： OIVNYWWRVWLPNS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)C(F)(F)C(=O)O

Additional information on Benzenepropanoic acid, 3-bromo-α,α-difluoro-

Benzenepropanoic Acid, 3-Bromo-α,α-Difluoro- (CAS No. 1780005-64-2): A Comprehensive Overview

Benzenepropanoic acid, 3-bromo-α,α-difluoro- (CAS No. 1780005-64-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its 3-bromo substitution on the benzene ring and the presence of two fluorine atoms at the α-position of the propanoic acid moiety. These structural features contribute to its distinct physical and chemical properties, making it a valuable candidate for further investigation.

The 3-bromo-α,α-difluoro substitution pattern in benzenepropanoic acid imparts several notable characteristics. The bromine atom enhances the compound's reactivity and electrophilicity, while the fluorine atoms increase its lipophilicity and metabolic stability. These properties are crucial for optimizing drug candidates, as they can influence factors such as bioavailability, pharmacokinetics, and target selectivity. Recent studies have explored the potential of 3-bromo-α,α-difluoro-benzenepropanoic acid in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

In the context of cancer research, 3-bromo-α,α-difluoro-benzenepropanoic acid has shown promise as a potential inhibitor of specific enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of a key enzyme in the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer. The researchers found that the 3-bromo substitution played a critical role in enhancing the compound's binding affinity to the target enzyme, while the fluorine atoms improved its cellular uptake and stability.

Beyond cancer research, 3-bromo-α,α-difluoro-benzenepropanoic acid has also been investigated for its potential neuroprotective effects. A study published in Neuropharmacology reported that this compound exhibited significant neuroprotective activity in an animal model of Parkinson's disease. The researchers observed that treatment with 3-bromo-α,α-difluoro-benzenepropanoic acid reduced oxidative stress and inflammation in dopaminergic neurons, thereby preserving their function and viability. These findings suggest that this compound could be a promising lead for developing novel therapies for neurodegenerative disorders.

The synthesis of benzenepropanoic acid, 3-bromo-α,α-difluoro- involves several well-established organic reactions. One common approach is to start with a brominated benzene derivative and introduce the α,α-difluoro substitution through a series of fluorination steps. The final step typically involves carboxylation to form the propanoic acid moiety. Recent advancements in fluorination techniques have made it possible to synthesize this compound with high yields and purity, facilitating its use in both academic research and industrial applications.

In addition to its therapeutic potential, 3-bromo-α,α-difluoro-benzenepropanoic acid has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for developing new drugs with enhanced properties. For example, researchers have used this compound as a scaffold to design inhibitors of specific protein-protein interactions (PPIs) involved in various diseases. The ability to fine-tune the chemical structure through functional group modifications allows for the creation of highly selective and potent inhibitors.

The safety profile of benzenepropanoic acid, 3-bromo-α,α-difluoro- is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further investigations are needed to fully understand its long-term safety and efficacy profiles.

In conclusion, benzenepropanoic acid, 3-bromo-α,α-difluoro- (CAS No. 1780005-64-2) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers several advantageous properties that make it an attractive candidate for drug development. Ongoing research continues to explore its potential therapeutic uses and optimize its pharmacological properties for various diseases.